Cas no 148865-08-1 (Avermectin A1a,5-O-demethyl-26-hydroxy-4''-O-[(2-methoxyethoxy)methyl]- (9CI))

• Product Name: Avermectin A1a,5-O-demethyl-26-hydroxy-4''-O-[(2-methoxyethoxy)methyl]- (9CI)
• CAS No: 148865-08-1
• MF: C₅₂H₈₀O₁₇
• MW: 977.181418418884
• CID: 233854
• PubChem ID: 6448767
• Update Time: 2025-04-19

Avermectin A1a,5-O-demethyl-26-hydroxy-4''-O-[(2-methoxyethoxy)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,5-O-demethyl-26-hydroxy-4''-O-[(2-methoxyethoxy)methyl]- (9CI)
• LogP
• 5-O-Demethyl-26-hydroxy-4''-O-((2-methoxyethoxy)methyl)avermectin A1a
• Avermectin A1a, 5-O-demethyl-26-hydroxy-4''-O-((2-methoxyethoxy)methyl)-
• 148865-08-1

• Inchi： 1S/C52H80O17/c1-11-29(2)46-32(5)17-18-51(69-46)25-38-22-37(68-51)16-15-31(4)45(30(3)13-12-14-36-27-61-49-44(54)35(26-53)21-39(50(55)65-38)52(36,49)56)66-42-24-41(59-10)48(34(7)64-42)67-43-23-40(58-9)47(33(6)63-43)62-28-60-20-19-57-8/h12-15,17-18,21,29-30,32-34,37-49,53-54,56H,11,16,19-20,22-28H2,1-10H3/b13-12+,31-15+,36-14+
• InChI Key： NNPPNOXHGOUBFW-NMCMTHAVSA-N
• SMILES： O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(CO)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)OCOCCOC)OC)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 976.539551
• Monoisotopic Mass: 976.539551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 69
• Rotatable Bond Count: 15
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• XLogP3: 3.5

Experimental Properties

• Density: 1.24
• Boiling Point: 988.5°Cat760mmHg
• Flash Point: 273.6°C
• Refractive Index: 1.563